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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964

This technical guide provides a comprehensive overview of the solubility of Acid Red 249 in
various solvents. Designed for researchers, scientists, and professionals in drug development,
this document compiles qualitative and quantitative solubility data, details relevant
experimental methodologies, and presents a generalized workflow for solubility determination.

Introduction to Acid Red 249

Acid Red 249, also known as C.I. Acid Red 249 or Tracid Brilliant Red B, is a monoazo weak
acid dye.[1] Its chemical formula is C290H20CIN3Naz010Ss, with a molecular weight of 748.11
g/mol .[2][3][4][5] It appears as a dark red or crimson powder.[2][4][6] The dye is primarily
utilized in the dyeing and printing of protein fibers such as wool and silk, as well as polyamide
fibers like nylon.[2][3][4][5] It also finds applications in the coloring of leather, paper, and as a
component in inks.[1] Understanding its solubility is critical for its application in these various
fields and for any potential research into new uses.

Physicochemical Properties

The color of Acid Red 249 in solution is highly dependent on the chemical environment. In a
neutral aqueous solution, it is red.[6][7] When hydrochloric acid is added, the solution remains
red, but the addition of sodium hydroxide causes it to turn brown.[2][3][5][6] In concentrated
sulfuric acid, Acid Red 249 dissolves to form a magenta solution, which becomes pink upon
dilution.[2][3][5][6]
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Solubility of Acid Red 249

The solubility of Acid Red 249 varies significantly across different solvents. It is generally
characterized by its high solubility in water and limited solubility in organic solvents like ethanol.

The following table summarizes the available quantitative data on the solubility of Acid Red
249.

Solvent Concentration = Temperature Method Source
Water 160.71 g/L 20°C Not Specified [7]
Dimethyl Ultrasonic

) 50 mg/mL (50 -~ )
Sulfoxide ) Not Specified assistance [819]
(DMSO) g required

o Water: Described as soluble or easily soluble.[1][4][6][10]
o Ethanol: Described as slightly soluble.[2][3][4][5][6] The resulting solution is magenta.[6]
o Concentrated Sulfuric Acid: Soluble.[2][3][5][6]

Experimental Protocols for Solubility Determination

Precise and reproducible methods are essential for determining the solubility of a compound.
Below is a generalized protocol adapted from established methodologies for chemical solubility
testing.[11]

This protocol employs a tiered approach to determine the solubility of Acid Red 249 in a given
solvent.

o Preparation of Stock Solution (Tier 1):
o Weigh approximately 10 mg of Acid Red 249 into a clear glass tube.

o Add the selected solvent (e.g., Water, DMSO, Ethanol) to achieve a high initial
concentration, for example, 20 mg/mL.[11]
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o Ensure both the test chemical and the solvent are at room temperature before mixing.[11]

e Dissolution Procedure:

o Step A (Mixing): Gently mix the solution at room temperature by vortexing the tube for 1-2
minutes.[11] Visually inspect for any undissolved particles against a light and dark
background.

o Step B (Sonication): If the compound is not fully dissolved, place the tube in a water bath
sonicator for up to 5 minutes.[11] Re-inspect for solubility.

o Step C (Warming): If solids remain, warm the solution to 37°C for a period of 5 to 60
minutes, for instance, in a calibrated water bath or incubator.[11] Re-inspect for solubility.

» Tiered Concentration Adjustment:

[e]

If complete solubility is not achieved at the initial concentration, proceed to Tier 2.

o Add a sufficient volume of the solvent to decrease the concentration by a factor of 10 (e.qg.,
to 2 mg/mL).[11]

o Repeat the dissolution procedure (Steps A-C).[11]

o Continue this process of serial dilution until complete dissolution is observed. The lowest
concentration at which the compound fully dissolves is recorded as its solubility under the
tested conditions.

o Confirmation and Quantification:

o For precise quantification, especially in studies of precipitation, a sample of the saturated
solution can be centrifuged to pellet any undissolved solid.[12]

o The concentration of the dissolved dye in the supernatant can then be determined using a
technique such as UV-Vis spectrophotometry by measuring the absorbance at its Amax
and comparing it to a standard curve.[12]

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the systematic determination of

solubility as described in the protocol.
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Diagram 1: Experimental Workflow for Solubility Determination
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Caption: Diagram 1: A flowchart illustrating the tiered experimental approach to determining the
solubility of Acid Red 249.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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